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Reported Mass Spectrometry Data

The table below consolidates the experimental mass spectrometry findings from the search results for H-

Arg(NO2)-Obzl HCl and a very similar compound.

Compound
Name

CAS
Number

Reported MS
Data

Context & Experimental Notes

H-Arg(NO₂)-
Obzl HCl

Not

explicitly
stated

ESI-MS m/z:

421.18 [M+H]+ [1]

Synthetic intermediate for pyrazole

antiangiogenic agents [1].

H-Trp-
OBzl·HCl

35858-81-2 Molecular
Weight: 294.3

g/mol [2]

Purchasable amino acid derivative; MS data
suggests confirmation of identity rather than

purity method [2].

The primary data for H-Arg(NO2)-Obzl HCl comes from a study where it was used as a precursor in multi-

step synthesis [1]. The experimental details are as follows:

Synthesis: The compound was synthesized from H-Arg(NO₂)-OH, which was first esterified using

methanol and thionyl chloride (SOCl₂) to create H-Arg(NO₂)-OMe, and then reacted with hydrazine
hydrate to form the hydrazide H-Arg(NO₂)-CO-NH-NH₂ [1].
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MS Analysis: The final product was characterized using Electrospray Ionization Mass
Spectrometry (ESI-MS) in positive mode, confirming the molecular ion peak [1].

Suggested Workflow for MS Confirmation

For researchers needing to confirm the identity and purity of H-Arg(NO2)-Obzl HCl, the following analytical

techniques are commonly employed for peptide intermediates, though a specific protocol was not found in

the search results.

Sample: H-Arg(NO₂)-Obzl HCl

Liquid Chromatography-
Mass Spectrometry (LC-MS)

Nuclear Magnetic Resonance
(NMR) Spectroscopy

High-Performance Liquid
Chromatography (HPLC)

Primary Goal: Confirm Identity Primary Goal: Confirm Structure
and Identify Impurities Primary Goal: Verify Purity

Click to download full resolution via product page

Liquid Chromatography-Mass Spectrometry (LC-MS): This is the core technique for confirmation

[3]. The LC component separates the compound from potential impurities, while the MS detector
confirms its molecular weight. You should expect to see a dominant peak corresponding to the

[M+H]+ ion.
Supporting Techniques:

HPLC with UV detection is the gold standard for quantitative purity analysis, where a single
dominant peak (>99% area) indicates high purity [4].

NMR Spectroscopy (particularly 1H and 13C) is used to confirm the molecular structure and
identify specific impurities, such as residual solvents or byproducts [4].

Key Insights for Researchers
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Check Batch-Specific Data: When sourcing this chemical, suppliers should provide a Certificate of
Analysis (CoA) with batch-specific HPLC chromatograms and MS spectra [4].

Context of Data: The available MS data for H-Arg(NO2)-Obzl HCl is from a synthetic chemistry study

focused on creating a novel compound library [1]. This data confirms identity as an intermediate but
may not represent a purity analysis for the starting material itself.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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